Cas no 1503295-04-2 (3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-)

• Product Name: 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-
• CAS No: 1503295-04-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5180592
• Update Time: 2025-10-22

3-Benzofuranpropanoic acid, α-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-

• Inchi： 1S/C11H13NO3/c12-9(11(13)14)5-7-6-15-10-4-2-1-3-8(7)10/h1-4,7,9H,5-6,12H2,(H,13,14)
• InChI Key： QIUHHTUIYKBBKC-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CC(N)C(O)=O)C1

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±35.0 °C(Predicted)
• pka: 2.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-

Exploring the Potential of 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro- (CAS No. 1503295-04-2) in Modern Research

The compound 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro- (CAS No. 1503295-04-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This benzofuran-derived molecule, characterized by its α-amino and propanoic acid functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

One of the most searched questions in the field of organic chemistry is: "What are the applications of benzofuran derivatives in medicine?" This aligns perfectly with the growing interest in 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-, as it shares structural similarities with bioactive molecules. Studies suggest that benzofuran cores are often found in compounds with anti-inflammatory, antimicrobial, and even neuroprotective properties. The presence of the α-amino group further enhances its potential as a precursor for peptide mimetics, a hot topic in drug development.

From an SEO perspective, terms like "synthesis of α-amino acids" and "benzofuran-based drug candidates" are frequently queried, reflecting the demand for innovative chemical entities. The 2,3-dihydro moiety in this compound also makes it a subject of interest for researchers exploring saturated heterocycles, which are known for their improved metabolic stability compared to aromatic counterparts. This is particularly relevant in the context of AI-driven drug design, where computational tools are used to predict molecular behavior.

Another trending topic is the green chemistry approach to synthesizing such compounds. With environmental concerns on the rise, scientists are investigating eco-friendly methods to produce 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro-. Techniques like catalytic hydrogenation and enzymatic resolution are being explored to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceuticals, a keyword often associated with cutting-edge research.

In summary, 3-Benzofuranpropanoic acid, α-amino-2,3-dihydro- (CAS No. 1503295-04-2) represents a promising area of study at the intersection of organic chemistry and life sciences. Its structural features, combined with the growing demand for bioactive heterocycles and sustainable synthesis, position it as a compound worth watching in the coming years. Whether you're a researcher, a student, or an industry professional, understanding its potential could open doors to groundbreaking innovations.